Cas no 1785419-10-4 (1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine
• CAS No: 1785419-10-4
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6006057
• PubChem ID: 105519843
• Update Time: 2025-07-19

1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine
• 1-[2-(4-bromo-2-chlorophenyl)ethyl]cyclopropan-1-amine
• 1785419-10-4
• EN300-1925498

• Inchi： 1S/C11H13BrClN/c12-9-2-1-8(10(13)7-9)3-4-11(14)5-6-11/h1-2,7H,3-6,14H2
• InChI Key： BNVKRJLXJBAEJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CCC1(CC1)N

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine

Research Briefing on 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine (CAS: 1785419-10-4): Recent Advances and Applications

1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine (CAS: 1785419-10-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylamine moiety and halogenated phenyl group, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and oncology. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway of 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine, highlighting its high yield and scalability. The compound was synthesized via a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent cyclopropanation. The study also reported its stability under physiological conditions, making it a viable candidate for further preclinical evaluation. These findings are critical for industrial-scale production and formulation development.

Pharmacological investigations have revealed that 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine exhibits potent activity as a serotonin receptor modulator. In vitro assays demonstrated its high affinity for 5-HT_2A and 5-HT_2C receptors, with IC₅₀ values in the nanomolar range. This suggests potential applications in treating psychiatric disorders such as depression and schizophrenia. Additionally, preliminary in vivo studies in rodent models showed significant anxiolytic and antidepressant effects, further supporting its therapeutic potential.

Beyond CNS applications, recent research has explored the anticancer properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism involves the inhibition of key signaling pathways, such as PI3K/AKT, and the activation of caspase-3. These findings open new avenues for developing targeted therapies for drug-resistant cancers.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-amine. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the goal of translating these discoveries into effective treatments for patients.